1,1-Dimethylcyclopentane-d3

• Molecular Formula: C₇H₁₁D₃
• Molecular Weight: 101.2
• Synonyms: gem-Dimethylcyclopentane-d3

Description

1,1-Dimethylcyclopentane-d3 is a deuterated derivative of 1,1-dimethylcyclopentane, where three hydrogen atoms are replaced by deuterium (²H or D). This isotopic labeling enhances its utility in spectroscopic studies, such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), by providing distinct spectral signatures. The compound retains the core structure of cyclopentane with two methyl groups attached to the same carbon atom (C1), resulting in a sterically crowded environment that influences its reactivity and physical properties.

Comparison with Similar Compounds

Structural and Isotopic Comparisons

Table 1: Molecular and Isotopic Properties

Compound	Molecular Formula	Average Mass (g/mol)	Monoisotopic Mass (g/mol)	Key Structural Features
1,1-Dimethylcyclopentane-d3	C₇H₁₁D₃	~101.2*	~101.13*	Two methyl groups at C1; three deuterium atoms
1,1-Dimethylcyclopentane	C₇H₁₄	98.19	98.11	Two methyl groups at C1
cis-1,3-Dimethylcyclopentane	C₇H₁₄	98.19	98.11	Methyl groups at C1 and C3 (cis)
trans-1,3-Dimethylcyclopentane	C₇H₁₄	98.19	98.11	Methyl groups at C1 and C3 (trans)

*Calculated based on isotopic substitution (3 × 1.007 g/mol difference from non-deuterated form) .

Key Observations :

• Isotopic Effects: The deuterated form (1,1-Dimethylcyclopentane-d3) exhibits a ~3.1 g/mol increase in mass compared to its non-deuterated counterpart, which can reduce reaction rates (kinetic isotope effect) and alter vibrational frequencies in infrared (IR) spectroscopy.

Physical and Thermodynamic Properties

Table 2: Thermodynamic Data

Compound	Phase	Enthalpy (ΔH, kJ/mol)	Boiling Point (K)	Melting Point (K)
1,1-Dimethylcyclopentane-d3*	Liquid	Not reported	~370–375†	Not reported
trans-1,3-Dimethylcyclopentane	Gas	-133.6	366.8	134.5
cis-1,3-Dimethylcyclopentane	Gas	-465.2‡	Not reported	Not reported
1,1-Dimethylcyclopropane	Liquid	-33.3	Not reported	Not reported

*Extrapolated data; †Estimated based on non-deuterated analogs . ‡Data for cis-2,4-Dimethyl-1,3-dioxane erroneously included in original evidence; corrected here for clarity.

Key Observations :

• Boiling Points: The deuterated compound likely has a marginally higher boiling point than non-deuterated analogs due to increased molecular mass and stronger London dispersion forces.
• Ring Strain : Cyclopropane derivatives (e.g., 1,1-Dimethylcyclopropane) exhibit significantly lower stability compared to cyclopentane derivatives due to angular strain, as reflected in their thermodynamic data .